Cas no 156601-60-4 (4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro-)

• Product name: 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro-
• CAS No: 156601-60-4
• MF: C₁₂H₁₅N₃O
• MW: 217.267
• CID: 1332773
• PubChem ID: 135535894

4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one, 7-(cyclopentylmethyl)-1,5-dihydro-
• 7-(cyclopentylmethyl)-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• BDBM50039553
• CHEMBL310458
• 7-Cyclopentylmethyl-3,5-dihydro-pyrrolo[3,2-d]pyrimidin-4-one
• 7-(Cyclopentylmethyl)-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 156601-60-4
• SCHEMBL9217654
• DTXSID50435328
• 7-(cyclopentylmethyl)-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： InChI=1S/C12H15N3O/c16-12-11-10(14-7-15-12)9(6-13-11)5-8-3-1-2-4-8/h6-8,13H,1-5H2,(H,14,15,16)
• InChI Key： LUYOAOZVQYOVFL-UHFFFAOYSA-N
• SMILES： C1CCC(C1)CC2=CNC3=C2N=CNC3=O

Computed Properties

• Exact Mass: 217.12165
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 57.25